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Introduction

Infigratinib is a fibroblast growth factor receptor (FGFR) kinase inhibitor used in the treatment of
certain types of cancer, such as cholangiocarcinoma. Accurate and precise quantification of
infigratinib in biological matrices is crucial for pharmacokinetic studies, therapeutic drug
monitoring, and bioequivalence studies. This document provides detailed application notes and
protocols for the analysis of infigratinib using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Signaling Pathway of Infigratinib

Infigratinib functions by inhibiting the FGFR signaling pathway, which, when dysregulated, can
lead to tumor cell proliferation, survival, and migration. The diagram below illustrates the
mechanism of action of infigratinib.
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Caption: Infigratinib inhibits FGFR autophosphorylation and downstream signaling.

Experimental Protocols

This section details the methodologies for sample preparation, chromatographic separation,

and mass spectrometric detection of infigratinib.
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Sample Preparation

The choice of sample preparation method depends on the matrix and the desired level of
cleanliness. Both liquid-liquid extraction (LLE) and protein precipitation (PPT) have been
successfully employed.

Protocol 1: Liquid-Liquid Extraction (LLE)[1]

e To 200 pL of plasma sample, add 25 L of internal standard (IS) working solution (e.g.,
Dasatinib).

e Add 2.5 mL of ethyl acetate as the extraction solvent.
e Vortex mix for 10 minutes at 500 rpm.
o Centrifuge at 5,000 rpm for 5 minutes at 5°C.

o Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen at 45°C.

o Reconstitute the residue in 250 pL of the mobile phase.
o Vortex for 1 minute and inject 5 pL into the LC-MS/MS system.

Protocol 2: Protein Precipitation (PPT)

To 50 L of plasma sample, add 250 uL of ice-cold methanol or acetonitrile containing the
internal standard.

o Vortex mix for 10 minutes to precipitate proteins.
e Centrifuge at 13,000 g for 10 minutes at 4°C.
o Transfer 150 pL of the supernatant to a clean autosampler vial.

 Inject an aliquot (e.g., 3-5 pL) into the LC-MS/MS system.

Liquid Chromatography
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The following are examples of chromatographic conditions that can be adapted based on the
available instrumentation and column.

Table 1: Chromatographic Conditions

Parameter Condition A Condition B Condition C

] Phenomenex SB-C18  ACQUITY UPLC BEH
Orosil C18 (150 x 4.6

Column (250 x 4.6 mm, 5 um) C18 (50 x 2.1 mm, 1.7
mm, 3 um)[2]
[1] pum)

] 0.1% Formic Acid in 0.1% v/v Formic Acid 0.1% Formic Acid in
Mobile Phase A

Water in Water[1] Water
Mobile Phase B Acetonitrile Acetonitrile[1] Acetonitrile
Gradient/Isocratic Isocratic Isocratic[1] Gradient

0-0.5 min (10% B),
0.5-1.0 min (90% B),

Composition 80:20 (B:A) 80:20 (B:A)[1] ]
1.0-1.4 min (90% B),
1.4-1.5 min (10% B)
Flow Rate 0.8 mL/min[2] 0.9 mL/min[1] 0.3 mL/min
Column Temperature 40°C 40°C 40°C
Injection Volume 5puL 5puL 3uL
Run Time ~7 minutes 6.5 minutes[1] 2.0 minutes

Mass Spectrometry

The mass spectrometer should be operated in the positive electrospray ionization (ESI) mode,
with detection performed using Multiple Reaction Monitoring (MRM).

Table 2: Mass Spectrometry Parameters
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Internal Standard

Internal Standard

Parameter Infigratinib o o
(Dasatinib) (Imatinib)
Precursor lon (m/z) 561.21 or 560.19 488.16 494.5
Product lon (m/z) 297.18 or 189.13 140.02 394.5
lonization Mode ESI Positive ESI Positive ESI Positive

Collision Energy (eV)

Instrument dependent,
typically 20-40 eV

Instrument dependent,
typically 25-35 eV

Instrument dependent,
typically 20-30 eV

Cone Voltage (V)

Instrument dependent,
typically 20-40 V

Instrument dependent,
typically 30-50 V

Instrument dependent,
typically 25-45 V

Capillary Voltage (kV)

~2.0-35

~2.0-35

~2.0-3.5

Desolvation

Temperature (°C)

~350 - 500

~350 - 500

~350 - 500

Data Presentation and Method Validation

A summary of typical quantitative data and validation parameters from published methods is

presented below.

Table 3: Quantitative Data and Validation Summary

Parameter

Result

Linearity Range

1- 1640 ng/mL[2]

Correlation Coefficient (r2) > 0.99[1]
Precision (%CV) <15%
Accuracy (% Bias) 85 - 115%

Mean Recovery

96.36% - 98.14%[2]

Lower Limit of Quantification (LLOQ)

1 ng/mL[2]
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Experimental Workflow

The following diagram outlines the general workflow for the LC-MS/MS analysis of infigratinib in
biological samples.

Infigratinib LC-MS/MS Analysis Workflow
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Caption: General workflow for infigratinib analysis.

Key Instrument Parameters Relationship

The interplay of various instrument parameters is critical for achieving optimal sensitivity and
selectivity.

Key LC-MS/MS Instrument Parameter Relationships
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Caption: Interrelationship of key LC-MS/MS parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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